Cas no 332156-11-3 (N-(4-Chloro-phenyl)-2-(3,5-diphenyl-[1,2,4]triazol-1-yl)-acetamide)

• Product Name: N-(4-Chloro-phenyl)-2-(3,5-diphenyl-[1,2,4]triazol-1-yl)-acetamide
• CAS No: 332156-11-3
• MF: C₂₂H₁₇ClN₄O
• MW: 388.849583387375
• CID: 3070646
• PubChem ID: 1117365
• Update Time: 2025-06-20

N-(4-Chloro-phenyl)-2-(3,5-diphenyl-[1,2,4]triazol-1-yl)-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloro-phenyl)-2-(3,5-diphenyl-[1,2,4]triazol-1-yl)-acetamide
• Oprea1_195800
• 332156-11-3
• Oprea1_358042
• AKOS000568310
• N-(4-Chlorophenyl)-2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)acetamide

• MDL： MFCD01818613
• Inchi： 1S/C22H17ClN4O/c23-18-11-13-19(14-12-18)24-20(28)15-27-22(17-9-5-2-6-10-17)25-21(26-27)16-7-3-1-4-8-16/h1-14H,15H2,(H,24,28)
• InChI Key： JVEIIAKKBXNZSH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CN1C(C2C=CC=CC=2)=NC(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 388.1090889Da
• Monoisotopic Mass: 388.1090889Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-(4-Chloro-phenyl)-2-(3,5-diphenyl-[1,2,4]triazol-1-yl)-acetamide

N-(4-Chloro-phenyl)-2-(3,5-diphenyl-[1,2,4]triazol-1-yl)-acetamide: A Novel Compound with Promising Therapeutic Potential

N-(4-Chloro-phenyl)-2-(3,5-diphenyl-[1,2,4]triazol-1-yl)-acetamide is a synthetic organic compound with a unique molecular framework that has garnered significant attention in the field of pharmaceutical research. This compound, with the CAS number 332156-11-3, represents a novel class of [1,2,4]triazol derivatives that exhibit potential for therapeutic applications in various disease models. The structural complexity of this molecule, characterized by the presence of multiple aromatic rings and a heterocyclic [1,2,4]triazol core, makes it a compelling subject for further investigation in drug discovery and development.

The [1,2,4]triazol ring system is a well-established scaffold in medicinal chemistry, known for its ability to modulate biological activity through interactions with various molecular targets. The integration of this ring into the molecular architecture of N-(4-Chloro-phenyl)-2-(3,5-diphenyl-[1,2,4]triazol-1-yl)-acetamide introduces unique pharmacophoric features that may enhance its biological activity. Recent studies have highlighted the importance of the [1,2,4]triazol core in the design of compounds with anti-inflammatory, antiviral, and anticancer properties, suggesting that this molecule could have broad therapeutic applications.

The molecular structure of N-(4-Chloro-phenyl)-2-(3,5-diphenyl-[1,2,4]triazol-1-yl)-acetamide is composed of a central [1,2,4]triazol ring substituted with two phenyl groups at the 3 and 5 positions, along with a 4-chlorophenyl group attached to the acetylamide moiety. This intricate arrangement of functional groups may contribute to the compound's ability to interact with multiple biological targets, such as enzymes, receptors, and ion channels. The presence of the 4-chloro group on the phenyl ring is particularly noteworthy, as it is known to influence the electronic properties of the molecule, potentially enhancing its binding affinity for target proteins.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the potential mechanisms of action for N-(4-Chloro-phenyl)-2-(3,5-diphenyl-[1,2,4]triazol-1-yl)-acetamide. These studies suggest that the compound may act as a dual inhibitor of key enzymes involved in inflammatory and immune responses. For instance, in vitro experiments have demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a critical enzyme in the production of pro-inflammatory prostaglandins. Additionally, the molecule has shown promising results in modulating the activity of phosphodiesterase-5 (PDE5), which is implicated in various physiological processes, including vascular function and neurotransmission.

The [1,2,4]triazol ring system is also recognized for its ability to form hydrogen bonds with target proteins, which may contribute to the compound's selectivity and potency. The presence of multiple aromatic rings in the molecular structure further enhances the compound's ability to engage in π-π stacking interactions with biological targets, a mechanism that is crucial for the binding affinity of many pharmaceutical agents. These structural features make N-(4-Chloro-phenyl)-2-(3,5-diphenyl-[1,2,4]triazol-1-yl)-acetamide a promising candidate for the development of drugs targeting chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Recent research has also explored the potential of N-(4-Chloro-phenyl)-2-(3,5-diphenyl-[1,2,4]triazol-1-yl)-acetamide in the context of antiviral therapy. Studies have indicated that the compound may interfere with the replication of certain viral pathogens by inhibiting key enzymes involved in viral replication. For example, in vitro assays have shown that this compound exhibits antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV), suggesting its potential as a broad-spectrum antiviral agent. These findings are particularly relevant in the current landscape of global health, where the development of effective antiviral therapies remains a critical priority.

The therapeutic potential of N-(4-Chloro-phenyl)-2-(3,5-diphenyl-[1,2,4]triazol-1-yl)-acetamide extends beyond its anti-inflammatory and antiviral properties. Emerging evidence suggests that this compound may also have applications in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. The ability of the [1,2,4]triazol core to modulate the activity of enzymes involved in the metabolism of neurotransmitters, such as acetylcholinesterase and monoamine oxidase, has been a focus of recent studies. These findings underscore the versatility of this molecule and its potential to address a wide range of medical conditions.

The development of N-(4-Chloro-phenyl)-2-(3,5-diphenyl-[1,2,4]triazol-1-yl)-acetamide as a therapeutic agent is also supported by its favorable pharmacokinetic properties. Studies have shown that the compound exhibits good oral bioavailability, which is essential for the development of drugs that can be administered in a convenient and patient-friendly manner. Additionally, the compound's stability in physiological conditions and its ability to cross the blood-brain barrier make it a promising candidate for the treatment of central nervous system (CNS) disorders.

Despite the promising findings, further research is needed to fully elucidate the biological mechanisms of action of N-(4-Chloro-phenyl)-2-(3,5-diphenyl-[1,2,4]triazol-1-yl)-acetamide and to assess its safety and efficacy in clinical settings. Preclinical studies are currently underway to evaluate the compound's potential in various disease models, with the ultimate goal of translating these findings into the development of new therapeutic agents. The continued exploration of this molecule's properties will be crucial in advancing the field of pharmaceutical research and in addressing unmet medical needs.

In conclusion, N-(4-Chloro-phenyl)-2-(3,5-diphenyl-[1,2,4]triazol-1-yl)-acetamide represents a novel compound with a unique molecular structure that holds significant potential for therapeutic applications. The integration of the [1,2,4]triazol ring system into its molecular framework, along with the presence of multiple aromatic substituents, contributes to its ability to interact with various biological targets. Recent studies have highlighted its potential as an anti-inflammatory, antiviral, and neuroprotective agent, underscoring the importance of further research in this area. As the field of drug discovery continues to evolve, compounds like N-(4-Chloro-phenyl)-2-(3,5-diphenyl-[1,2,4]triazol-1-yl)-acetamide will play a vital role in the development of innovative therapies for a wide range of diseases.